Cas no 2229482-22-6 (1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentan-1-amine)

1-6-(1H-1,2,4-Triazol-1-yl)pyridin-3-ylcyclopentan-1-amine is a heterocyclic compound featuring a cyclopentylamine core substituted with a pyridine-triazole moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The triazole and pyridine groups enhance its potential as a ligand or bioactive scaffold, particularly in kinase inhibition or antimicrobial applications. Its rigid yet flexible cyclopentyl backbone contributes to improved binding affinity and selectivity in target interactions. The compound’s synthetic versatility allows for further functionalization, enabling the development of derivatives with tailored biological or catalytic activity. Suitable for controlled reactions, it is typically handled under inert conditions due to its amine functionality.
1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentan-1-amine structure
2229482-22-6 structure
Product Name:1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentan-1-amine
CAS No:2229482-22-6
MF:C12H15N5
MW:229.281001329422
CID:5842441
PubChem ID:165694946
Update Time:2025-09-28

1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentan-1-amine
    • 1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]cyclopentan-1-amine
    • 2229482-22-6
    • EN300-1777033
    • Inchi: 1S/C12H15N5/c13-12(5-1-2-6-12)10-3-4-11(15-7-10)17-9-14-8-16-17/h3-4,7-9H,1-2,5-6,13H2
    • InChI Key: JECQEEMBCZMAED-UHFFFAOYSA-N
    • SMILES: NC1(C2C=NC(=CC=2)N2C=NC=N2)CCCC1

Computed Properties

  • Exact Mass: 229.13274550g/mol
  • Monoisotopic Mass: 229.13274550g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 69.6Ų

1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentan-1-amine Pricemore >>

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Additional information on 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentan-1-amine

1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentan-1-amine (CAS No. 2229482-22-6): A Comprehensive Overview

1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentan-1-amine (CAS No. 2229482-22-6) is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique triazole-pyridine-cyclopentylamine structure, presents a promising scaffold for the development of new therapeutic agents. Its molecular architecture combines a 1,2,4-triazole moiety with a pyridine ring and a cyclopentylamine group, making it a versatile candidate for various applications.

The 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentan-1-amine structure is particularly noteworthy due to its potential interactions with biological targets. The 1,2,4-triazole ring is known for its ability to form hydrogen bonds, which is crucial for binding to enzymes and receptors. Meanwhile, the pyridine ring contributes to the compound's stability and solubility, enhancing its pharmacokinetic properties. The cyclopentylamine group adds a layer of steric complexity, which can be exploited to fine-tune the compound's biological activity.

Recent studies have highlighted the potential of 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentan-1-amine in the development of antimicrobial agents. With the rise of antibiotic-resistant bacteria, researchers are actively exploring new chemical entities that can overcome resistance mechanisms. The triazole-pyridine core of this compound has shown promising activity against a range of bacterial strains, making it a candidate for further investigation in this critical area.

Another exciting application of 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentan-1-amine lies in the field of central nervous system (CNS) therapeutics. The compound's ability to cross the blood-brain barrier, coupled with its interaction potential with neurotransmitter receptors, positions it as a valuable scaffold for developing drugs targeting neurological disorders such as depression, anxiety, and neurodegenerative diseases.

The synthesis of 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentan-1-amine involves a multi-step process that typically starts with the construction of the pyridine-triazole core, followed by the introduction of the cyclopentylamine group. Researchers have developed various synthetic routes to optimize yield and purity, with recent advancements focusing on green chemistry principles to reduce environmental impact.

In the context of drug discovery, 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentan-1-amine serves as an important intermediate. Its modular structure allows for easy derivatization, enabling medicinal chemists to explore structure-activity relationships (SAR) and optimize pharmacological properties. This flexibility makes it a valuable tool in the quest for new bioactive molecules.

The pharmaceutical industry has shown growing interest in 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentan-1-amine due to its potential in addressing unmet medical needs. Several patent applications have emerged in recent years, covering various derivatives and their therapeutic applications. This intellectual property activity underscores the compound's commercial potential and the competitive landscape surrounding its development.

From a computational chemistry perspective, 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentan-1-amine presents interesting challenges and opportunities. Molecular docking studies have revealed potential binding modes with various biological targets, while quantum mechanical calculations provide insights into its electronic properties. These in silico approaches are invaluable for guiding the rational design of more potent analogs.

The stability profile of 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentan-1-amine has been extensively studied under various conditions. The compound demonstrates good thermal stability and reasonable solubility in common organic solvents, which facilitates its handling in laboratory settings. These physicochemical properties are crucial considerations for both research and potential formulation development.

In the realm of material science, derivatives of 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentan-1-amine have shown promise as building blocks for functional materials. The compound's ability to coordinate with metal ions and form supramolecular structures opens possibilities for applications in catalysis, sensing, and optoelectronics.

Analytical characterization of 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentan-1-amine typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide unambiguous confirmation of the compound's structure and purity, which is essential for quality control in research and development.

The safety profile of 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentan-1-amine is an area of ongoing investigation. Preliminary toxicological studies suggest that the compound has a favorable safety margin, though comprehensive evaluation is necessary before any clinical applications can be considered. This aspect is particularly important given the increasing regulatory scrutiny of new chemical entities.

Looking to the future, 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentan-1-amine represents a compelling case study in modern medicinal chemistry. Its combination of synthetic accessibility, structural versatility, and biological potential makes it a valuable addition to the chemist's toolbox. As research continues to uncover new applications for this scaffold, its importance in both academic and industrial settings is likely to grow.

For researchers interested in working with 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentan-1-amine (CAS No. 2229482-22-6), several commercial suppliers now offer the compound in research quantities. The growing availability of this building block is facilitating broader investigation into its properties and applications across multiple scientific disciplines.

In conclusion, 1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopentan-1-amine stands as an excellent example of how strategic molecular design can yield compounds with diverse potential. Its unique combination of heterocyclic elements and amine functionality creates a platform for innovation in drug discovery, materials science, and beyond. As the scientific community continues to explore this interesting molecule, we can expect to see exciting developments in the coming years.

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